Cas no 149739-38-8 (4-Bromo-5-(3-chlorophenyl)pyrazole)

• Product Name: 4-Bromo-5-(3-chlorophenyl)pyrazole
• CAS No: 149739-38-8
• MF: C₉H₆BrClN₂
• MW: 257.514339923859
• MDL: MFCD11855879
• CID: 100105
• PubChem ID: 46739209
• Update Time: 2025-06-11

4-Bromo-5-(3-chlorophenyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(3-chlorophenyl)-1H-pyrazole
• 1H-Pyrazole,4-bromo-3-(3-chlorophenyl)-
• 4-Bromo-5-(3-chlorophenyl)pyrazole
• ACMC-209d34
• ACMC-20n5t8
• ANW-21230
• CTK4C6341
• 4-BroMo-5-(3-chlorophenyl)-1H-pyrazole
• DTXSID70674833
• AS-31007
• 1H-Pyrazole, 4-bromo-3-(3-chlorophenyl)-
• A808950
• 4-bromo-3-(3-chlorophenyl)pyrazolidine
• CS-0207942
• 149739-38-8
• ZFA73938
• AKOS015835029
• MFCD11855879
• AKOS010654448
• SCHEMBL26110065

• MDL： MFCD11855879
• Inchi： 1S/C9H6BrClN2/c10-8-5-12-13-9(8)6-2-1-3-7(11)4-6/h1-5H,(H,12,13)
• InChI Key： VTGWOARMLBWLLG-UHFFFAOYSA-N
• SMILES： BrC1C=NNC=1C1C=CC=C(C=1)Cl

Computed Properties

• Exact Mass: 255.94000
• Monoisotopic Mass: 255.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2
• XLogP3: 3.2

Experimental Properties

• PSA: 28.68000
• LogP: 3.49260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-Bromo-5-(3-chlorophenyl)pyrazole

Introduction to 4-Bromo-5-(3-chlorophenyl)pyrazole (CAS No. 149739-38-8)

4-Bromo-5-(3-chlorophenyl)pyrazole, identified by its Chemical Abstracts Service (CAS) number 149739-38-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of both bromine and chlorine substituents in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 4-Bromo-5-(3-chlorophenyl)pyrazole consists of a pyrazole core substituted with a bromine atom at the 4-position and a 3-chlorophenyl group at the 5-position. This specific arrangement of functional groups imparts unique chemical properties that make it useful in various synthetic applications. The bromine atom, for instance, can participate in cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, while the chlorophenyl group can serve as a handle for further functionalization via nucleophilic aromatic substitution or metal-catalyzed reactions.

In recent years, 4-Bromo-5-(3-chlorophenyl)pyrazole has been extensively studied for its potential applications in medicinal chemistry. Pyrazole derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The structural features of this compound make it an attractive scaffold for designing novel therapeutic agents. Researchers have explored its derivatives to identify compounds with enhanced efficacy and reduced toxicity.

One of the most compelling aspects of 4-Bromo-5-(3-chlorophenyl)pyrazole is its role as a key intermediate in the synthesis of more complex molecules. For example, it has been utilized in the preparation of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The bromine and chlorine substituents provide multiple points for further modification, allowing chemists to tailor the properties of the final product to meet specific biological targets.

Recent studies have highlighted the utility of 4-Bromo-5-(3-chlorophenyl)pyrazole in the development of small-molecule inhibitors targeting protein-protein interactions. These interactions are often involved in critical cellular processes and are implicated in numerous diseases. By designing molecules that disrupt these interactions, researchers aim to develop new therapeutic strategies. The pyrazole core provides a rigid framework that can be optimized to bind tightly to protein targets, while the halogen substituents facilitate further chemical modifications to improve binding affinity and selectivity.

The synthesis of 4-Bromo-5-(3-chlorophenyl)pyrazole typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include bromination and chlorination reactions followed by condensation steps to form the pyrazole ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In addition to its pharmaceutical applications, 4-Bromo-5-(3-chlorophenyl)pyrazole has found utility in materials science. Its ability to participate in cross-coupling reactions makes it valuable for constructing complex organic materials, such as organic semiconductors and luminescent dyes. These materials have potential applications in electronics, optoelectronics, and sensors.

The chemical reactivity of 4-Bromo-5-(3-chlorophenyl)pyrazole allows for diverse functionalization strategies. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups at various positions on the molecule. Similarly, nucleophilic substitution reactions can replace the bromine or chlorine atoms with other functional groups, expanding the chemical space available for drug discovery.

Computational chemistry has also played a significant role in understanding the properties of 4-Bromo-5-(3-chlorophenyl)pyrazole. Molecular modeling studies have provided insights into its binding modes with biological targets and have helped predict potential drug candidates derived from this scaffold. These computational approaches complement experimental efforts by providing rapid screening tools for identifying promising leads.

The future prospects for 4-Bromo-5-(3-chlorophenyl)pyrazole are promising, with ongoing research focused on expanding its applications in drug development and materials science. As our understanding of biological pathways continues to grow, new opportunities will arise for utilizing this versatile compound as a building block for innovative therapies.

In conclusion,4-Bromo-5-(3-chlorophenyl)pyrazole (CAS No. 149739-38-8) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and medicinal chemists alike. As research progresses，this compound is expected to contribute further advancements across multiple scientific disciplines.